Cas no 5042-30-8 ((2,2,2-Trifluoroethyl)hydrazine)

• Product Name: (2,2,2-Trifluoroethyl)hydrazine
• CAS No: 5042-30-8
• MF: C₂H₅F₃N₂
• MW: 114.069710493088
• MDL: MFCD00007622
• CID: 45494
• PubChem ID: 78740
• Update Time: 2025-11-01

(2,2,2-Trifluoroethyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-TRIFLUOROETHYLHYDRAZINE
• ： 2,2,2-TRIFLUOROETHYLHYDRAZINE
• (2,2,2-Trifluoroethyl)hydrazine
• 2,2,2-Trifluoroethyl hydrazine
• NSC111156
• sNtLJqHJPtadTaUUP@
• trifluoroethyl hydrazine
• CF3CH2NHNH2
• 2,2,2-trifluorethylhydrazine
• 1,1,1-trifluoroethylhydrazine
• 2,2,2-trifluoroethyl-hydrazine
• 5042-30-8
• FT-0609049
• 2,2,2-trifluoro-ethyl hydrazine
• NS00045768
• DTXSID10198462
• 2,2,2-Trifluoroethylhydrazine (65-70% in water)
• (2,2,2-Trifluoroethyl)hydrazine (70% in Water)
• 2-fluoro-4-trifluoromethphenylboronicacid
• MFCD00007622
• SCHEMBL55461
• Hydrazine, (2,2,2-trifluoroethyl)-
• EN300-139814
• OPMFFAOEPFATTG-UHFFFAOYSA-O
• AS-80882
• AKOS000152096
• (2,2,2-Trifluoroethyl)hydrazine,65% in water
• 2,2,2-Trifluoroethylhydrazine, 70% in water
• F20477
• A7470
• NSC 111156
• (2,2,2-trifluoro-ethyl)-hydrazine
• NSC-111156
• 1-(2,2,2-trifluoroethyl)hydrazine
• C2H5F3N2
• EINECS 225-734-0
• 2,2,2-TRIFLUOROETHYLHYDRAZINE (65% WATER CONTENT)
• CS-0158460
• 65 wt. % in H2O
• DB-049780
• hydrazine, (2,2,2-trifluoro)ethyl-
• STK352933

• MDL： MFCD00007622
• Inchi： 1S/C2H5F3N2/c3-2(4,5)1-7-6/h7H,1,6H2
• InChI Key： OPMFFAOEPFATTG-UHFFFAOYSA-N
• SMILES： FC(CNN)(F)F

Computed Properties

• Exact Mass: 114.04000
• Monoisotopic Mass: 114.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 49.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 38

Experimental Properties

• Color/Form: Colorless or yellow transparent liquid
• Density: 1.294 g/mL at 25 °C
• Boiling Point: 97°C (estimate)
• Flash Point: Fahrenheit: 143.6 ° f
  Celsius: 62 ° c
  
• Refractive Index: n20/D 1.361
• PSA: 38.05000
• LogP: 1.10320
• Solubility: Not determined
• Color/Form: 70 wt. % in H2O

(2,2,2-Trifluoroethyl)hydrazine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302 + H312-H331
• Warning Statement： P261-P280-P301+P312+P330-P304+P340+P312-P403+P233
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：-
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3.2
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R20/21/22
• HazardClass：3.2
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Alkylhydrazines

Additional information on (2,2,2-Trifluoroethyl)hydrazine

(2,2,2-Trifluoroethyl)hydrazine: A Comprehensive Overview

(2,2,2-Trifluoroethyl)hydrazine, identified by the CAS Registry Number 5042-30-8, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of hydrazine, with a trifluoroethyl group attached to the nitrogen atom. The trifluoroethyl group introduces unique electronic and steric properties to the molecule, making it a valuable component in numerous chemical reactions and processes.

The structure of (2,2,2-Trifluoroethyl)hydrazine consists of a hydrazine backbone (NH₂-NH₂) with one of the hydrogen atoms on the nitrogen replaced by a trifluoroethyl group (CF₃CH₂). This substitution significantly alters the compound's reactivity and stability compared to its parent hydrazine. The presence of three fluorine atoms in the trifluoroethyl group imparts high electronegativity to the molecule, which can influence its participation in various chemical transformations.

Recent studies have highlighted the potential of (2,2,2-Trifluoroethyl)hydrazine in the field of organic synthesis. Researchers have demonstrated its effectiveness as a reducing agent in the synthesis of heterocyclic compounds, particularly in the preparation of pyridines and pyrimidines. The compound's ability to facilitate selective reductions has made it a valuable tool in medicinal chemistry, where precise control over reaction pathways is crucial.

In addition to its role in organic synthesis, (2,2,2-Trifluoroethyl)hydrazine has found applications in polymer chemistry. Its ability to act as a cross-linking agent has been explored in the development of advanced materials with tailored mechanical and thermal properties. Recent advancements in this area have focused on optimizing reaction conditions to enhance the efficiency and scalability of these processes.

The physical properties of (2,2,2-Trifluoroethyl)hydrazine are also worth noting. It exists as a colorless liquid at room temperature with a boiling point around 115°C. Its solubility in common solvents such as water and ethanol is moderate, which makes it suitable for use in both aqueous and non-aqueous reaction systems. The compound's stability under various conditions has been extensively studied, with findings indicating that it remains stable under normal storage conditions but can decompose under high temperatures or acidic environments.

From an environmental perspective, understanding the fate and behavior of (2,2,2-Trifluoroethyl)hydrazine in natural systems is crucial. Recent research has focused on its biodegradation pathways and potential impact on aquatic ecosystems. Studies have shown that under aerobic conditions, the compound can undergo microbial degradation; however, further investigations are needed to fully characterize its environmental impact.

In conclusion, (2,2,2-Trifluoroethyl)hydrazine (CAS No: 5042-30-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable reagent in organic synthesis and materials science. As research continues to uncover new uses and optimize existing applications for this compound, its role in advancing scientific and industrial endeavors is expected to grow significantly.